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Compound of Interest

Compound Name: 1-Methyl-3-p-tolyl-1h-pyrazol-5-ol

Cat. No.: B360813

In-Depth Technical Guide: 1-Methyl-3-p-tolyl-1H-
pyrazol-5-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methyl-3-p-tolyl-1H-pyrazol-5-
ol, a heterocyclic organic compound with significant potential in various scientific and industrial
applications. This document details its chemical identifiers, physical properties, a
comprehensive synthesis protocol, and an exploration of its biological activities.

Chemical Identifiers and Physical Properties

1-Methyl-3-p-tolyl-1H-pyrazol-5-ol, also known by its tautomeric form 3-Methyl-1-p-tolyl-5-
pyrazolone, is a pyrazolone derivative. Its chemical identity and key physical properties are
summarized in the tables below.
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Identifier Type Value
CAS Number 86-92-0
5-methyl-2-(4-methylphenyl)-1,2-dihydro-3H-
IUPAC Name Y2 yipheny) Y
pyrazol-3-one
1-(4-tolyl)-3-methyl-5-pyrazolone, 3-Methyl-1-(4-
Synonyms methylphenyl)-1H-pyrazol-5-ol, p-Toluyl methyl

pyrazolone, 3-methyl-1-p-tolyl-pyrazolin-5-one

Molecular Formula

C11H12N20

Molecular Weight

188.23 g/mol

Canonical SMILES

CC1=CC(=0)N(N1)C2=CC=C(C=C2)C

InChl Key

IOQOLGUXWSBWHR-UHFFFAOYSA-N

Physical Property

Source

White to yellowish crystalline

Appearance [1]
Melting Point 134-142 °C [1]
Purity > 99% (Assay) [1]

Experimental Protocols

Synthesis of 1-(4'-tolyl)-3-methyl-5-pyrazolone

A detailed method for the synthesis of 1-(4'-tolyl)-3-methyl-5-pyrazolone is outlined in Russian

patent RU2075476C1. The synthesis is a multi-step process involving the diazotization of p-

toluidine, followed by reduction and condensation reactions.

Step 1: Diazotization of p-Toluidine

¢ In a suitable reaction vessel, dissolve p-toluidine in an aqueous solution of hydrochloric acid.

e Cool the resulting solution to 0-5 °C in an ice bath.
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Slowly add a solution of sodium nitrite while maintaining the temperature below 10 °C to form
the p-tolyldiazonium chloride solution.

Step 2: Reduction of p-Tolyldiazonium Chloride

Prepare a sulfite-bisulfite reducing mixture from sodium (or ammonium) bisulfite and
ammonia water.

Add the p-tolyldiazonium chloride solution to the reducing mixture while controlling the pH
between 5.8 and 7.0.

The molar ratio of bisulfite to p-tolyldiazonium chloride should be maintained at
approximately 2.49:1.

This reaction yields p-tolylhydrazine sulfonate.

Step 3: Hydrolysis and Condensation

Hydrolyze the p-tolylhydrazine sulfonate to obtain a solution of p-tolylhydrazine
hydrochloride.

Neutralize the resulting solution to a pH of 1.9-2.5.

Condense the p-tolylhydrazine with acetoacetic acid amide. The molar ratio of p-
tolylhydrazine to acetoacetic acid amide should be in the range of 1:1 to 1:1.1.

The reaction yields the final product, 1-(4'-tolyl)-3-methyl-5-pyrazolone, which can be further
purified by recrystallization.[2]

Biological Activity and Potential Applications

Pyrazolone derivatives, including 1-Methyl-3-p-tolyl-1H-pyrazol-5-ol, have garnered

significant interest due to their diverse biological activities. While specific quantitative data for

this exact compound is limited in publicly available literature, the pyrazolone scaffold is a well-

established pharmacophore.

Antioxidant Activity:
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Pyrazolone derivatives are recognized for their antioxidant properties. They can act as radical
scavengers, donating a hydrogen atom to neutralize free radicals and thus mitigating oxidative
stress. This mechanism is crucial in the prevention of cellular damage implicated in a range of
diseases. The antioxidant capacity of pyrazolone analogs has been demonstrated in various
studies, with some exhibiting potent activity.

Anti-inflammatory Activity:

Several pyrazolone derivatives have been investigated for their anti-inflammatory effects. The
proposed mechanism of action for some of these compounds involves the inhibition of key
inflammatory mediators. This makes them attractive candidates for the development of novel
anti-inflammatory drugs. Derivatives of 3-methyl-pyrazolone have shown significant analgesic
and anti-inflammatory activities in preclinical studies.

Other Applications:

Beyond its potential therapeutic uses, 1-(4'-Tolyl)-3-methyl-5-pyrazolone serves as a crucial

intermediate in the synthesis of various organic compounds. It is notably used as a coupling
component in the manufacturing of pigments, such as C.l. Pigment Red 34 and C.I. Pigment
Red 37.[3]

Visualizations
Synthesis Workflow of 1-(4'-tolyl)-3-methyl-5-pyrazolone
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Caption: Synthetic pathway for 1-(4'-tolyl)-3-methyl-5-pyrazolone.

Logical Relationship of Pyrazolone's Antioxidant Action
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Caption: General mechanism of radical scavenging by pyrazolone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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